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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triethanolamine lauryl
sulfate (TEALS) in the formulation of topical drug delivery vehicles. This document includes
detailed protocols for formulation, characterization, and in vitro performance testing, along with
illustrative data and diagrams to guide researchers in the development of effective and stable
topical products.

Introduction to Triethanolamine Lauryl Sulfate
(TEALS) in Topical Formulations

Triethanolamine lauryl sulfate is the triethanolamine salt of lauryl sulfuric acid. It is an anionic
surfactant widely used in cosmetic and pharmaceutical preparations.[1][2] In topical drug
delivery, TEALS serves multiple functions, primarily as an emulsifying agent, a stabilizer, and a
surfactant to aid in the formulation of creams, lotions, and gels.[3][4][5] Its ability to reduce
surface tension makes it valuable for creating stable emulsions of otherwise immiscible liquids
like oil and water.[3][4]

Key Functions of TEALS in Topical Drug Delivery Vehicles:

o Emulsification: TEALS is crucial for the formation and stabilization of emulsions, such as
creams and lotions, by preventing the separation of oil and water phases.[5]
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o Surfactant and Cleansing Agent: It helps in the removal of dirt and oils from the skin.[1]
o Wetting Agent: TEALS improves the spreadability of the formulation on the skin.[3]

o Potential Permeation Enhancement: As a surfactant, TEALS may interact with the stratum
corneum, potentially enhancing the penetration of active pharmaceutical ingredients (APIS).

[4]
Safety and Regulatory Considerations:

TEALS is considered safe for use in cosmetic and topical formulations at concentrations up to
10.5%; higher concentrations may cause skin irritation.[1][2][6] It is important to note that
formulations containing TEALS should not include N-nitrosating agents to avoid the formation
of nitrosamines.[2]

Physicochemical Properties and Characterization

The physicochemical properties of a topical formulation are critical to its performance and
stability. The inclusion of TEALS can influence these characteristics.

Table 1: Physicochemical Characterization of a Representative Topical Cream Formulation
Containing TEALS

Parameter Specification Typical Result Analytical Method

Homogeneous, _ _
Appearance ) Conforms Visual Inspection
smooth white cream

pH 55-7.0 6.2 pH meter

Viscosity (cP) 20,000 - 50,000 35,000 Brookfield Viscometer
Spreadability (g.cm/s) 10 - 20 15 Parallel plate method
Globule Size (um) 1-10 4.5 Optical Microscopy
Drug Content (%) 95.0 - 105.0 99.5% HPLC

Experimental Protocols
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The following sections provide detailed protocols for the formulation and evaluation of topical
drug delivery vehicles containing TEALS.

Formulation Protocol: Oil-in-Water (o/w) Emulsion
(Cream)

This protocol describes the preparation of a 100g batch of a topical cream containing a model
lipophilic API.

Materials:
e Oil Phase:
o Cetostearyl alcohol: 10.0 g
o White soft paraffin: 15.0 g
o Lipophilic API: 1.0 g
e Aqueous Phase:
o Triethanolamine Lauryl Sulfate (TEALS): 5.0 g
o Propylene glycol: 5.0 g
o Purified Water: g.s. to 100 g
» Preservative:
o Phenoxyethanol: 0.5 g
Procedure:

¢ Oil Phase Preparation: In a clean, dry beaker, combine the cetostearyl alcohol, white soft
paraffin, and the lipophilic API. Heat the mixture to 70-75°C in a water bath with continuous
stirring until all components are melted and uniformly mixed.
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Aqueous Phase Preparation: In a separate beaker, dissolve the TEALS and propylene glycol
in purified water. Heat this aqueous phase to 70-75°C.

Emulsification: Slowly add the hot agueous phase to the hot oil phase with continuous high-
shear mixing using a homogenizer. Continue homogenization for 10-15 minutes to form a
uniform emulsion.

Cooling: Allow the emulsion to cool down to room temperature with gentle, continuous
stirring.

Preservative Addition: When the temperature of the emulsion is below 40°C, add the
phenoxyethanol and stir until it is completely dispersed.

Final Mixing: Continue gentle stirring until the cream reaches room temperature and has a
consistent, smooth texture.
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Oil Phase Preparation Aqueous Phase Preparation
Combine Cetostearyl Alcohol, Dissolve TEALS and
White Soft Paraffin, and API Propylene Glycol in Water
Heat to 70-75°C Heat to 70-75°C

' '

Emulsification:
Add Aqueous Phase to Oil Phase
with High-Shear Mixing

Continue Stirring until
Room Temperature

Final Cream Formulation
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Start IVRT Study

Prepare and Assemble
Franz Diffusion Cell

;

Apply Topical Formulation
to Membrane

;

Collect Samples from
Receptor Chamber at
Predetermined Intervals

i

Analyze Drug Concentration
in Samples (HPLC/UV-Vis)

N\

Calculate Cumulative
Drug Release

<>

epeat for all time points
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Triethanolamine
Sulfate in Topical Drug Delivery Vehicles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607378#triethanolamine-sulfate-in-the-formulation-
of-topical-drug-delivery-vehicles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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